N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2-phenylbutanamide

• IUPAC Name: N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-2-phenylbutanamide
• InChI: InChI=1S/C26H25N3O2/c1-4-21(19-10-6-5-7-11-19)25(30)28-23-15-14-20(16-17(23)2)29-18(3)27-24-13-9-8-12-22(24)26(29)31/h5-16,21H,4H2,1-3H3,(H,28,30)
• InChI Key: HNUMSAWDLUKGBS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(C=C(C=C2)N3C(=NC4=CC=CC=C4C3=O)C)C
• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.5 g/mol

Description

“N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2-phenylbutanamide” is a quinazolinone derivative. Quinazolinone and its derivatives are known for their wide range of biological activities.

Synthesis Analysis

Quinazolinone derivatives can be synthesized by substituting the thiourea group and phenyl ring at N-3 and C-2 positions of the quinazoline ring, respectively.

Molecular Structure Analysis

The molecular formula of this compound is C20H21N3O2.

Chemical Reactions Analysis

Quinazolinone derivatives can undergo various chemical reactions. For example, 2-Methyl-4(3H)-quinazolinone underwent fold metalation with alkyl lithium to form lithio salt which react with electrophiles.

Scientific Research Applications

Antioxidant Properties

• This compound is related to 2,3-dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one (DDMP), which is typically formed during the Maillard reaction. .

NMDA and Cholecystokinin Antagonism

• . These compounds may have implications in neurological and gastrointestinal research.

Mechanism of Action

Target of Action

Similar compounds have been shown to have anticonvulsant effects, suggesting that they may interact with targets involved in neuronal signaling .

Mode of Action

It is suggested that it may interact with its targets to modulate neuronal signaling, thereby exerting its anticonvulsant effects .

Result of Action

The compound has been evaluated for its anticonvulsant effects in various models of experimental epilepsy . The most active derivative was found to be more potent than phenytoin and ethosuximide, which are commonly used antiepileptic drugs .

Future Directions

Quinazolinone derivatives have shown promising results in various fields of research and industry. They have been studied for their potential as anti-HIV and antibacterial agents. The compound offers a potential lead for further optimization and development to new antitubercular and anti-HIV agents.